molecular formula C11H10N4 B8574104 2-Phenyl-4-(cyanomethyl)-5-methyl-2H-1,2,3-triazole CAS No. 13322-20-8

2-Phenyl-4-(cyanomethyl)-5-methyl-2H-1,2,3-triazole

Cat. No. B8574104
CAS RN: 13322-20-8
M. Wt: 198.22 g/mol
InChI Key: QFAKSCQMWPGHGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Phenyl-4-(cyanomethyl)-5-methyl-2H-1,2,3-triazole is a useful research compound. Its molecular formula is C11H10N4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Phenyl-4-(cyanomethyl)-5-methyl-2H-1,2,3-triazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Phenyl-4-(cyanomethyl)-5-methyl-2H-1,2,3-triazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

13322-20-8

Molecular Formula

C11H10N4

Molecular Weight

198.22 g/mol

IUPAC Name

2-(5-methyl-2-phenyltriazol-4-yl)acetonitrile

InChI

InChI=1S/C11H10N4/c1-9-11(7-8-12)14-15(13-9)10-5-3-2-4-6-10/h2-6H,7H2,1H3

InChI Key

QFAKSCQMWPGHGB-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(N=C1CC#N)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.8 g of sodium cyanide was suspended in 30 ml of DMF, and 5.0 g of 4-chloromethyl-5-methyl-2-phenyl-1,2,3-triazol was added under cooling with ice. After stirring for 3 hours at room temperature, an aqueous solution of sodium hydroxide was added to the reaction solution to make it alkaline, and extracted with toluene. The organic phase was washed with water and a saturated salt solution, then dried over anhydrous sodium sulfate. After the solvent was distilled off, the deposited crystals were washed with hexane to obtain 4.3 g of the aimed compound.
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Four

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